2-(2-Methylphenyl)imidazo[1,2-a]pyridin-3-amine hydrochloride

• IUPAC Name: 2-(2-methylphenyl)imidazo[1,2-a]pyridin-3-amine;hydrochloride
• InChI: InChI=1S/C14H13N3.ClH/c1-10-6-2-3-7-11(10)13-14(15)17-9-5-4-8-12(17)16-13;/h2-9H,15H2,1H3;1H
• InChI Key: NJELDRMZDIKOFU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=C(N3C=CC=CC3=N2)N.Cl
• Molecular Formula: C14H14ClN3
• Molecular Weight: 259.73 g/mol

Description

Imidazo[1,2-a]pyridines are a class of heterocyclic compounds that have been recognized for their wide range of applications in medicinal chemistry. They possess a broad spectrum of biological activity and can be used as antibacterial, antifungal, antiviral, and anti-inflammatory drugs. Several studies have proposed the use of imidazo[1,2-a]pyridine derivatives for the treatment of cancer and cardiovascular diseases, as well as Alzheimer’s disease.

Synthesis Analysis

A simple and effective method for the synthesis of substituted imidazo[1,2-a]pyridin-3-yl-acetic acids has been developed based on the multicomponent condensation of 2-aminopyridines with arylglyoxals and Meldrum’s acid. The main literature method for the synthesis of imidazo[1,2-a]pyridin-3-yl-acetic acids consists of condensation of substituted 2-aminopyridines with α-halo ketones followed by the introduction of carboxymethyl function into the structure of the resulting imidazo[1,2-a]pyridine.

Molecular Structure Analysis

The molecular structure of imidazo[1,2-a]pyridines is a fused bicyclic 5,6 heterocycle. This structure is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry.

Chemical Reactions Analysis

The synthesis of imidazo[1,2-a]pyridines involves various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions.

Scientific Research Applications

Antibacterial Properties

• . Researchers have investigated their potential as novel antibacterial agents.

Antifungal Activity

• . Scientists have explored their efficacy against fungal infections.

Antiviral Effects

• . Investigations have focused on their potential to combat viral infections.

Anti-Inflammatory Potential

• . Researchers have studied their impact on inflammatory pathways.

Cancer Research

• . Researchers investigate their effects on cancer cells and potential as targeted therapies.

Cardiovascular Applications

• Cardiovascular diseases have been another area of interest. .

Alzheimer’s Disease Research

• . These compounds may modulate neurodegenerative processes.

Medicinal Use

• In medicine, imidazo[1,2-a]pyridin-3-yl-acetic acid derivatives find application. Notably, zolpidem (used for short-term insomnia) and alpidem (Fig. .

!Medicines zolpidem 1 and alpidem 2

• .

Mechanism of Action

Target of Action

It’s known that imidazo[1,2-a]pyridine derivatives, to which this compound belongs, have a broad range of biological activity . They have been used in medicinal chemistry due to their wide range of applications .

Mode of Action

Imidazo[1,2-a]pyridine derivatives have been shown to interact with various biological targets, leading to a range of effects .

Biochemical Pathways

Imidazo[1,2-a]pyridine derivatives have been shown to influence a variety of biological processes .

Result of Action

Imidazo[1,2-a]pyridine derivatives have been shown to possess a broad range of biological activity .

Future Directions

The future directions in the field of imidazo[1,2-a]pyridine research involve the development of new methods for the synthesis of imidazo[1,2-a]pyridin-3-yl-acetic acids which allow to obtain the target products in one synthetic stage with high yields. There is also a focus on developing new TB drugs, as a few examples of imidazo[1,2-a]pyridine exhibit significant activity against MDR-TB and XDR-TB.